Cas no 886898-69-7 (2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886898-69-7
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5476727
• Update Time: 2025-11-06

2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-[(5-phenyl-1H-imidazol-2-yl)thio]ethyl]-
• 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C18H16ClN3OS/c19-15-9-5-4-8-14(15)17(23)20-10-11-24-18-21-12-16(22-18)13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,20,23)(H,21,22)
• InChI Key： VSKNBKZMPMAUKZ-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

Comprehensive Overview of 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-69-7)

2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets, making it a candidate for studying enzyme inhibition or receptor modulation.

The molecular structure of 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide includes a chlorobenzamide group linked to a thioethyl chain, which is further connected to a 5-phenyl-1H-imidazole ring. This combination of functional groups suggests potential reactivity and binding affinity, which are critical in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies, where their properties can be modeled to predict biological activity.

In the context of current scientific discourse, 886898-69-7 is often discussed alongside topics like small molecule therapeutics and targeted drug delivery. The rise of personalized medicine and precision oncology has further increased interest in structurally diverse compounds like this one, as they may offer new avenues for treating complex diseases. For instance, the imidazole ring is a common pharmacophore in antifungal and anticancer agents, prompting investigations into whether this compound could be repurposed for similar applications.

From a synthetic chemistry perspective, the preparation of 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide involves multi-step organic reactions, including amide coupling and thioether formation. These processes are frequently optimized using modern techniques such as flow chemistry or microwave-assisted synthesis, which align with the growing demand for sustainable and efficient laboratory practices. The compound's CAS number (886898-69-7) serves as a unique identifier in chemical databases, facilitating its retrieval in academic and industrial research.

Another area of interest is the compound's potential role in proteomics and biomarker research. Given the increasing use of high-throughput screening (HTS) in drug development, 886898-69-7 could be a valuable tool for identifying novel protein interactions or signaling pathways. Its sulfanylethyl linker, in particular, may enable conjugation with other molecules, making it useful in chemical biology applications such as probe design or affinity labeling.

Environmental and regulatory considerations also play a role in the study of 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide. While not classified as hazardous, its stability and degradation products are often analyzed to ensure compliance with green chemistry principles. This aligns with broader industry shifts toward eco-friendly synthesis and reduced waste generation, which are frequently searched topics in scientific and regulatory communities.

In summary, 2-chloro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-69-7) represents a versatile compound with promising applications in drug discovery, chemical biology, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields leveraging AI and machine learning for molecular design. As scientific inquiry continues to evolve, this compound may emerge as a key player in addressing unmet medical and technological challenges.